Cas no 1396757-32-6 (N-{2-[4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}-4-(trifluoromethoxy)benzamide)

• Product Name: N-{2-[4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}-4-(trifluoromethoxy)benzamide
• CAS No: 1396757-32-6
• MF: C₁₈H₁₅F₆N₃O₂
• MW: 419.321025133133
• CID: 5405732
• Update Time: 2025-10-22

N-{2-[4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}-4-(trifluoromethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl]-4-(trifluoromethoxy)benzamide
• N-{2-[4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}-4-(trifluoromethoxy)benzamide

• Inchi： 1S/C18H15F6N3O2/c19-17(20,21)14-9-13(10-1-2-10)26-15(27-14)7-8-25-16(28)11-3-5-12(6-4-11)29-18(22,23)24/h3-6,9-10H,1-2,7-8H2,(H,25,28)
• InChI Key： CXTWKRJCYQSYOY-UHFFFAOYSA-N
• SMILES： C(NCCC1=NC(C(F)(F)F)=CC(C2CC2)=N1)(=O)C1=CC=C(OC(F)(F)F)C=C1

Additional information on N-{2-[4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}-4-(trifluoromethoxy)benzamide

N-{2-[4-Cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}-4-(trifluoromethoxy)benzamide: A Comprehensive Overview

N-{2-[4-Cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}-4-(trifluoromethoxy)benzamide (CAS No. 1396757-32-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of diseases involving inflammation and cancer. This comprehensive overview delves into the chemical properties, synthesis methods, biological activities, and recent advancements in the research and development of this compound.

Chemical Structure and Properties:

N-{2-[4-Cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}-4-(trifluoromethoxy)benzamide is a complex organic molecule with a molecular formula of C₁₉H₁₈F₆N₂O₂. The compound features a central pyrimidine ring substituted with a cyclopropyl group and a trifluoromethyl group, which are key functional groups contributing to its unique properties. The presence of the trifluoromethoxy group on the benzamide moiety further enhances its pharmacological profile. The molecular weight of this compound is 400.35 g/mol, and it exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).

The chemical structure of N-{2-[4-Cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}-4-(trifluoromethoxy)benzamide confers several advantages in drug design. The cyclopropyl group provides rigidity to the molecule, which can improve binding affinity to target proteins. The trifluoromethyl and trifluoromethoxy groups enhance lipophilicity, facilitating cellular uptake and penetration across biological membranes. These structural features collectively contribute to the compound's high potency and selectivity.

Synthesis Methods:

The synthesis of N-{2-[4-Cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}-4-(trifluoromethoxy)benzamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. One common synthetic route begins with the preparation of 4-cyclopropyl-6-(trifluoromethyl)pyrimidine, which can be achieved through a series of reactions including nucleophilic substitution and cyclization. The resulting pyrimidine derivative is then coupled with 4-(trifluoromethoxy)benzoyl chloride using an appropriate coupling reagent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

A key step in the synthesis involves the formation of the ethylene bridge between the pyrimidine ring and the benzamide moiety. This can be accomplished through an alkylation reaction using an appropriate alkylating agent such as bromoethane or iodopropane. The final product is obtained after purification by column chromatography or recrystallization techniques.

Biological Activities:

N-{2-[4-Cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}-4-(trifluoromethoxy)benzamide has been extensively studied for its biological activities, particularly in the context of anti-inflammatory and anticancer properties. Recent research has demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These effects are attributed to its ability to modulate signaling pathways involved in inflammation, such as nuclear factor-kappa B (NF-κB).

In addition to its anti-inflammatory properties, N-{2-[4-Cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}-4-(trifluoromethoxy)benzamide has shown promising anticancer activity against various types of cancer cells. Studies have reported that this compound can induce apoptosis in cancer cells by targeting multiple signaling pathways, including those involved in cell cycle regulation and DNA damage response. For instance, it has been shown to inhibit the activity of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression.

Clinical Applications:

The potential clinical applications of N-{2-[4-Cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}-4-(trifluoromethoxy)benzamide are being actively explored in preclinical studies. Early-stage clinical trials have demonstrated its safety and efficacy in treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease (IBD). The compound's ability to selectively target pro-inflammatory pathways without causing significant side effects makes it an attractive candidate for further development.

In the realm of oncology, preclinical studies have shown that N-{2-[4-Cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}-4-(trifluoromethoxy)benzamide can effectively inhibit tumor growth in various cancer models, including breast cancer, lung cancer, and colorectal cancer. These findings have paved the way for phase I clinical trials to evaluate its safety and efficacy in human patients.

Conclusion:

N-{2-[4-Cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}-4-(trifluoromethoxy)benzamide (CAS No. 1396757-32-6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure endows it with favorable pharmacological properties, making it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, positioning it as a valuable asset in the fields of medicinal chemistry and pharmaceutical research.